Cas no 1352534-83-8 (3-(1-Benzyl-pyrrolidin-2-yl)-6-chloro-2-methyl-pyridine)

• Product Name: 3-(1-Benzyl-pyrrolidin-2-yl)-6-chloro-2-methyl-pyridine
• CAS No: 1352534-83-8
• MF: C₁₇H₁₉ClN₂
• MW: 286.799163103104
• CID: 5217902
• Update Time: 2025-10-24

3-(1-Benzyl-pyrrolidin-2-yl)-6-chloro-2-methyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(1-Benzyl-pyrrolidin-2-yl)-6-chloro-2-methyl-pyridine
• Pyridine, 6-chloro-2-methyl-3-[1-(phenylmethyl)-2-pyrrolidinyl]-

• Inchi： 1S/C17H19ClN2/c1-13-15(9-10-17(18)19-13)16-8-5-11-20(16)12-14-6-3-2-4-7-14/h2-4,6-7,9-10,16H,5,8,11-12H2,1H3
• InChI Key： OESPCCGEVKNVNS-UHFFFAOYSA-N
• SMILES： C1(C)=NC(Cl)=CC=C1C1CCCN1CC1=CC=CC=C1

Additional information on 3-(1-Benzyl-pyrrolidin-2-yl)-6-chloro-2-methyl-pyridine

3-(1-Benzyl-pyrrolidin-2-yl)-6-chloro-2-methyl-pyridine: A Comprehensive Overview

The compound 3-(1-Benzyl-pyrrolidin-2-yl)-6-chloro-2-methyl-pyridine, identified by the CAS Registry Number 1352534-83-8, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile properties and roles in drug discovery. The molecule features a pyridine ring substituted with a benzyl-pyrrolidine moiety at position 3, a chlorine atom at position 6, and a methyl group at position 2. These substituents contribute to its unique chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and catalytic processes. Researchers have employed methodologies such as Suzuki-Miyaura coupling and palladium-catalyzed cross-couplings to construct the benzyl-pyrrolidine fragment. The incorporation of these advanced techniques has not only improved the yield but also enhanced the purity of the final product, making it more suitable for downstream applications in medicinal chemistry.

The structural complexity of 3-(1-Benzyl-pyrrolidin-2-yl)-6-chloro-2-methyl-pyridine has been leveraged in various pharmacological studies. In vitro assays have demonstrated its potential as a modulator of key enzymes and receptors involved in neurodegenerative diseases, such as Alzheimer's disease. The presence of the pyrrolidine ring introduces rigidity to the molecule, which is crucial for binding to specific protein targets. Additionally, the methyl group at position 2 enhances lipophilicity, improving membrane permeability and bioavailability.

Recent studies have also explored the role of this compound in anti-inflammatory and antioxidant pathways. Its ability to scavenge free radicals and inhibit pro-inflammatory cytokines suggests potential applications in treating chronic inflammatory conditions. Furthermore, computational modeling has provided insights into its binding modes with key therapeutic targets, paving the way for structure-based drug design.

In terms of industrial applications, 1352534-83-8 has shown promise as an intermediate in the synthesis of advanced materials. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have investigated its ability to act as an electron transport layer, demonstrating improved device performance compared to traditional materials.

The synthesis and characterization of this compound have been extensively documented in recent scientific literature. For instance, a study published in the Journal of Medicinal Chemistry highlighted its role as a potent inhibitor of histone deacetylases (HDACs), which are implicated in cancer progression. Another research article in Organic Letters detailed novel synthetic routes that minimize waste generation and enhance sustainability.

In conclusion, 3-(1-Benzyl-pyrrolidin-2-yl)-6-chloro-2-methyl-pyridine, with its CAS number 1352534-83-8, represents a versatile molecule with diverse applications across multiple disciplines. Its structural features make it an attractive candidate for drug discovery, material science, and chemical innovation. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both therapeutic development and industrial applications.